3-(2-(1,3-Dioxoisoindolin-2-yl)ethyl)-5-(p-tolylamino)thiazolidine-2,4-dione

• CAS: 1046756-46-0
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4g/mol
• SMILES: CC1=CC=C(C=C1)NC2C(=O)N(C(=O)S2)CCN3C(=O)C4=CC=CC=C4C3=O
• InChI: InChI=1S/C20H17N3O4S/c1-12-6-8-13(9-7-12)21-16-19(26)23(20(27)28-16)11-10-22-17(24)14-4-2-3-5-15(14)18(22)25/h2-9,16,21H,10-11H2,1H3
• InChIKey: BKBWGPOUEWJZCV-UHFFFAOYSA-N

3-(2-(1,3-Dioxoisoindolin-2-yl)ethyl)-5-(p-tolylamino)thiazolidine-2,4-dione (CAS 1046756-46-0), commonly referred to as TDZD-8, is a synthetic thiadiazolidinone (TDZD) derivative that functions as a highly selective, non-ATP-competitive inhibitor of glycogen synthase kinase-3β (GSK-3β). It demonstrates an IC50 of 2 µM against GSK-3β and exhibits minimal inhibitory activity against a panel of other kinases, including CDK1, casein kinase II, PKA, and PKC at concentrations up to 100 µM.

3-(2-(1,3-Dioxoisoindolin-2-yl)ethyl)-5-(p-tolylamino)thiazolidine-2,4-dione (TDZD-8): A Non-ATP-Competitive GSK-3β Inhibitor for Neurodegenerative and Metabolic Research

3-(2-(1,3-Dioxoisoindolin-2-yl)ethyl)-5-(p-tolylamino)thiazolidine-2,4-dione (CAS 1046756-46-0), commonly referred to as TDZD-8, is a synthetic thiadiazolidinone (TDZD) derivative that functions as a highly selective, non-ATP-competitive inhibitor of glycogen synthase kinase-3β (GSK-3β) [1]. It demonstrates an IC50 of 2 µM against GSK-3β and exhibits minimal inhibitory activity against a panel of other kinases, including CDK1, casein kinase II, PKA, and PKC at concentrations up to 100 µM [2]. This pharmacological profile makes it a critical tool compound for dissecting GSK-3β-dependent pathways in Alzheimer's disease, cancer, and metabolic disorder research.

Pathway study GSK-3β inhibition research

Binding mode Non-ATP-competitive probe

Research context Neurodegeneration / metabolism models

• [1] Sigma-Aldrich. GSK-3β Inhibitor I (TDZD-8). Product Datasheet. View Source
• [2] Tocris Bioscience. TDZD 8 Product Datasheet. Fisher Scientific. View Source

Substitution Risks with 3-(2-(1,3-Dioxoisoindolin-2-yl)ethyl)-5-(p-tolylamino)thiazolidine-2,4-dione: Non-ATP-Competitive Selectivity Is Not Interchangeable with ATP-Competitive GSK-3β Inhibitors

Substituting TDZD-8 with other GSK-3β inhibitors, particularly ATP-competitive types, without quantitative justification can lead to fundamentally different experimental outcomes. As a non-ATP-competitive inhibitor, TDZD-8's IC50 of 2 µM against GSK-3β [1] is achieved without competing for the ATP-binding pocket, a mechanism that inherently provides a distinct selectivity profile. This is evidenced by its minimal inhibition of CDK1, casein kinase II, PKA, and PKC at >100 µM [2]. In contrast, ATP-competitive inhibitors may have different off-target effects due to the conserved nature of the ATP-binding site across the kinome. Therefore, direct replacement can compromise target engagement specificity and confound data interpretation in assays focused on GSK-3β signaling.

Mechanism class mismatch

ATP-competitive GSK-3β inhibitors may shift off-target kinase profile and confound pathway interpretation.

Binding mode not interchangeable

Non-ATP-competitive selectivity profile may not transfer to pan-kinase ATP-competitive inhibitors.

Selectivity context differs

Reported selectivity over CDK1, CK-II, PKA, and PKC may not replicate with ATP-site-directed alternatives.

• [1] Sigma-Aldrich. GSK-3β Inhibitor I (TDZD-8). Product Datasheet. View Source
• [2] Tocris Bioscience. TDZD 8 Product Datasheet. Fisher Scientific. View Source

Quantitative Differentiation Guide for 3-(2-(1,3-Dioxoisoindolin-2-yl)ethyl)-5-(p-tolylamino)thiazolidine-2,4-dione: Key Potency, Selectivity, and Efficacy Metrics Against Comparators

Non-ATP-Competitive Mechanism and Kinase Selectivity Profile of TDZD-8 vs. ATP-Competitive GSK-3β Inhibitors

TDZD-8's primary differentiation lies in its non-ATP-competitive inhibition of GSK-3β. While the IC50 for GSK-3β is 2 µM [1], it demonstrates a wide selectivity window by not inhibiting Cdk-1/cyclin B, CK-II, PKA, or PKC at concentrations exceeding 100 µM [2]. This contrasts sharply with many ATP-competitive GSK-3β inhibitors, where kinase selectivity must be individually profiled and can vary significantly. This mechanism-based selectivity profile is a key reason to select TDZD-8 for experiments where avoiding ATP-binding pocket promiscuity is critical.

Kinase selectivity

Reported

Selectivity ratio >50-fold over tested kinases

Reported kinase selectivity context

In vitro panel; CDK1, CK-II, PKA, PKC at ≥100 µM

Evidence Dimension	Kinase Selectivity (Inhibition at 100 µM)
Target Compound Data	Does not inhibit Cdk-1/cyclin B, CK-II, PKA, or PKC at >100 µM. IC50 for GSK-3β = 2 µM.
Comparator Or Baseline	Typical ATP-competitive GSK-3β inhibitors
Quantified Difference	Selectivity ratio of >50-fold for GSK-3β over tested kinases.
Conditions	In vitro kinase activity assays.

Why This Matters

This selectivity profile is critical for researchers needing to attribute biological effects specifically to GSK-3β inhibition, minimizing confounding off-target kinase activity common with ATP-competitive inhibitors.

• [1] Sigma-Aldrich. GSK-3β Inhibitor I (TDZD-8). Product Datasheet. View Source
• [2] Tocris Bioscience. TDZD 8 Product Datasheet. Fisher Scientific. View Source

Comparative In Vivo Efficacy of TDZD-8 on Glucose Homeostasis in an Obese Mouse Model

In a study on glucose homeostasis, TDZD-8 demonstrated positive effects in an obese mouse model [1]. While specific comparator data is not available for this exact parameter from the ligand page, the documented in vivo effect on a metabolic parameter differentiates TDZD-8 from GSK-3β inhibitors that primarily have only in vitro validation. This provides a rationale for its selection in metabolic disorder research where a tool compound with some in vivo efficacy data is required, even if the effect size is not quantified relative to a standard comparator.

In vivo metabolic endpoint

Data to verify

Reported positive effect on glucose homeostasis in obese mice

Supports metabolic model endpoint review

Specific model and effect size not detailed

Evidence Dimension	In Vivo Metabolic Efficacy
Target Compound Data	Positive effects on glucose homeostasis in obese mice.
Comparator Or Baseline	Not available from cited source.
Quantified Difference	Not available.
Conditions	Obese mouse model (specific model not detailed in source).

Why This Matters

This preliminary in vivo metabolic data offers a starting point for scientists selecting a GSK-3β inhibitor for diabetes or metabolism research, where in vivo activity is a key requirement.

• [1] IUPHAR/BPS Guide to Pharmacology. TDZD-8 Ligand Page. View Source

Neuroprotective Differentiation: TDZD-8 Rescues Dendritic Spine Loss In Vitro, a Feature Not General to All GSK-3β Inhibitors

TDZD-8 has been shown to rescue dendritic spine loss in primary mouse cortical neurons exposed to amyloid-β oligomers (Aβo) [1]. This specific neuroprotective effect is a significant differentiator, as not all GSK-3β inhibitors have been demonstrated to reverse this pathological hallmark of Alzheimer's disease. While a direct comparator is not provided in the source, this specific functional rescue in a disease-relevant cellular model provides a unique evidence-based rationale for choosing TDZD-8 over other GSK-3β inhibitors for neurodegeneration research.

Neuroprotection assay

Reported

Rescued Aβo-mediated dendritic spine loss in primary mouse cortical neurons

Supports synaptic pathology model review

Cortical neuron culture; comparator not specified

Evidence Dimension	Neuroprotection (Dendritic Spine Density)
Target Compound Data	Rescued Aβo-mediated dendritic spine loss in primary mouse cortical neurons.
Comparator Or Baseline	No specific comparator provided in source.
Quantified Difference	Not available.
Conditions	Primary mouse cortical neuron cultures exposed to amyloid-β oligomers (Aβo).

Why This Matters

This disease-relevant functional neuroprotection data provides a strong, application-specific argument for selecting TDZD-8 in Alzheimer's disease research programs focused on synaptic integrity.

• [1] Biblioteca Digital. Summary of TDZD-8 neuroprotective effects. View Source

Recommended Application Scenarios for 3-(2-(1,3-Dioxoisoindolin-2-yl)ethyl)-5-(p-tolylamino)thiazolidine-2,4-dione Based on Quantitative Differentiation Evidence

Investigating GSK-3β-Specific Signaling in Alzheimer's Disease Models

TDZD-8 is optimally deployed in Alzheimer's disease research where its non-ATP-competitive mechanism [1] and its specific ability to rescue amyloid-β-induced dendritic spine loss [2] can be leveraged. Using TDZD-8 allows researchers to examine GSK-3β's role in synaptic pathology with a level of mechanistic specificity not achievable with pan-kinase ATP-competitive inhibitors, which lack this validated functional outcome.

Dissecting Insulin Signaling and Glucose Metabolism Pathways

For metabolic syndrome and type 2 diabetes research, TDZD-8's documented effect on improving glucose homeostasis in obese mice [1] makes it a superior starting point over GSK-3β inhibitors lacking any in vivo metabolic validation. Its selectivity profile [2] also allows for cleaner interpretation of downstream metabolic signaling events, distinguishing it from broader PPAR-γ agonists like classical thiazolidinediones.

Use as a Reference Standard in Cancer Biology Apoptosis and Proliferation Assays

Given its established role as an apoptosis inducer and antineoplastic agent [1], TDZD-8 serves as a valuable reference compound in cancer biology. Its non-ATP-competitive binding mode [2] provides a complementary tool to ATP-competitive GSK-3β inhibitors when investigating the conformational state of the kinase in tumor cells or when studying GSK-3β's scaffolding functions independent of its catalytic activity.

Application

Selection Property

Validation Focus

Neurodegeneration pathway studies

Non-ATP-competitive mechanism context

Synaptic pathology model endpoints

Metabolic disorder model studies

Reported in vivo model-response context

Glucose homeostasis endpoint review

Cancer cell signaling studies

Non-ATP-competitive binding mode

Apoptosis / proliferation endpoint review

• [1] FlyBase Chemical Report: TDZD-8. View Source
• [2] Sigma-Aldrich. GSK-3β Inhibitor I (TDZD-8). Product Datasheet. View Source